Cas no 2639370-73-1 ((2R)-4-{(tert-butoxy)carbonylamino}-2-methoxybutanoic acid)

• Product Name: (2R)-4-{(tert-butoxy)carbonylamino}-2-methoxybutanoic acid
• CAS No: 2639370-73-1
• MF: C₁₀H₁₉NO₅
• MW: 233.261563539505
• MDL: MFCD33549229
• CID: 5664638
• PubChem ID: 138683444
• Update Time: 2025-05-19

(2R)-4-{(tert-butoxy)carbonylamino}-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-4-{[(tert-butoxy)carbonyl]amino}-2-methoxybutanoic acid
• EN300-27708235
• 2639370-73-1
• Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)-
• (2R)-4-{(tert-butoxy)carbonylamino}-2-methoxybutanoic acid

• MDL： MFCD33549229
• Inchi： 1S/C10H19NO5/c1-10(2,3)16-9(14)11-6-5-7(15-4)8(12)13/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)/t7-/m1/s1
• InChI Key： VJDDIZFIHZRFLU-SSDOTTSWSA-N
• SMILES： O(C(NCC[C@H](C(=O)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.12632271g/mol
• Monoisotopic Mass: 233.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 394.8±32.0 °C(Predicted)
• pka: 3.51±0.10(Predicted)

Additional information on (2R)-4-{(tert-butoxy)carbonylamino}-2-methoxybutanoic acid

Recent Advances in the Application of (2R)-4-{(tert-butoxy)carbonylamino}-2-methoxybutanoic acid (CAS: 2639370-73-1) in Chemical Biology and Pharmaceutical Research

The compound (2R)-4-{(tert-butoxy)carbonylamino}-2-methoxybutanoic acid (CAS: 2639370-73-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral building block, characterized by its tert-butoxycarbonyl (Boc) protected amino group and methoxy-substituted carboxylic acid moiety, has demonstrated versatile applications in peptide synthesis, drug design, and targeted therapeutics. Recent studies have highlighted its role as a key intermediate in the development of novel protease inhibitors and receptor modulators, owing to its unique stereochemical properties and functional group compatibility.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized (2R)-4-{(tert-butoxy)carbonylamino}-2-methoxybutanoic acid as a critical precursor for the synthesis of macrocyclic peptides targeting the SARS-CoV-2 main protease. The compound's methoxy group was found to enhance conformational rigidity, while the Boc-protected amine facilitated selective deprotection during solid-phase peptide synthesis. The resulting inhibitors exhibited sub-micromolar inhibitory activity, underscoring the compound's utility in antiviral drug discovery.

Further investigations into the pharmacokinetic properties of derivatives containing this scaffold have revealed improved metabolic stability compared to analogous compounds lacking the methoxy substitution. A 2024 Nature Communications paper reported that incorporation of (2R)-4-{(tert-butoxy)carbonylamino}-2-methoxybutanoic acid into small molecule kinase inhibitors led to a 3-fold increase in plasma half-life in murine models, attributed to reduced oxidative metabolism at the methoxy-bearing carbon center.

The synthetic accessibility of this compound has also been enhanced through recent methodological advances. A team at MIT developed a continuous-flow asymmetric hydrogenation protocol that achieves >99% enantiomeric excess for the production of (2R)-4-{(tert-butoxy)carbonylamino}-2-methoxybutanoic acid at kilogram scale, as detailed in their 2023 Organic Process Research & Development publication. This breakthrough addresses previous challenges in large-scale production of the enantiomerically pure material.

Emerging applications in targeted drug delivery systems have further expanded the utility of this compound. Researchers at the University of California have conjugated (2R)-4-{(tert-butoxy)carbonylamino}-2-methoxybutanoic acid to antibody-drug conjugates (ADCs) through its carboxylic acid functionality, creating pH-sensitive linkers that demonstrate enhanced tumor-specific payload release. Preliminary in vivo data show a 40% improvement in therapeutic index compared to conventional maleimide-based linkers.

As the field moves toward more sophisticated bioconjugation strategies and precision therapeutics, (2R)-4-{(tert-butoxy)carbonylamino}-2-methoxybutanoic acid (CAS: 2639370-73-1) continues to prove its value as a multifunctional building block. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities, positioning this compound as a key player in next-generation pharmaceutical development.